Cas no 1804380-74-2 (2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol)

2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structure, featuring chloro, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The presence of the hydroxymethyl group at the 3-position allows for further functionalization, enabling diverse derivatization pathways. This compound exhibits high stability under standard conditions, ensuring reliable handling and storage. Its unique electronic properties, imparted by the fluorine substituents, contribute to improved binding affinity and metabolic stability in target applications. Suitable for precision synthesis, it is particularly relevant in the development of advanced crop protection agents and bioactive compounds.
2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol structure
1804380-74-2 structure
Product Name:2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol
CAS No:1804380-74-2
MF:C8H5ClF5NO
MW:261.576418638229
CID:4871116
Update Time:2025-06-14

2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol
    • Inchi: 1S/C8H5ClF5NO/c9-6-3(2-16)5(7(10)11)4(1-15-6)8(12,13)14/h1,7,16H,2H2
    • InChI Key: TZNQQJKYZTTZOS-UHFFFAOYSA-N
    • SMILES: ClC1C(CO)=C(C(F)F)C(=CN=1)C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1

2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029048253-1g
2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol
1804380-74-2 97%
1g
$1,475.10 2022-04-02

2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol Related Literature

Additional information on 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804380-74-2)

2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804380-74-2) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound features a unique combination of chloro, difluoromethyl, and trifluoromethyl substituents, which contribute to its remarkable chemical properties and versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to the growing demand for high-performance fluorinated compounds in modern chemistry.

The structural complexity of 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol makes it a valuable building block for the development of advanced agrochemicals. With the global focus on sustainable agriculture and crop protection, this compound is being investigated for its potential role in creating next-generation pesticides and herbicides. Its fluorinated moieties enhance bioavailability and environmental stability, addressing key challenges in modern farming practices. Recent studies have highlighted its compatibility with green chemistry principles, aligning with the industry's shift toward eco-friendly solutions.

In the pharmaceutical sector, CAS No. 1804380-74-2 is gaining traction as a precursor for drug discovery. The presence of multiple fluorine atoms improves metabolic stability and binding affinity, making it an attractive candidate for medicinal chemistry applications. Researchers are particularly interested in its potential to serve as a scaffold for central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's ability to modulate biological pathways has sparked discussions in precision medicine forums, where tailored fluorinated molecules are revolutionizing treatment strategies.

From a synthetic chemistry perspective, 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol offers intriguing possibilities for catalysis and molecular design. Its reactivity patterns have been studied in cross-coupling reactions and click chemistry, demonstrating compatibility with modern high-throughput screening methodologies. The compound's stability under various conditions also makes it suitable for flow chemistry applications, a trending topic in process optimization circles. Laboratories focusing on AI-driven molecular modeling are leveraging its structural features to predict novel derivatives with enhanced properties.

The commercial availability of CAS No. 1804380-74-2 has expanded significantly, driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Quality control protocols for this compound emphasize HPLC purity and structural characterization via NMR spectroscopy and mass spectrometry. Suppliers are increasingly offering custom synthesis services to meet diverse research needs, particularly in structure-activity relationship (SAR) studies. This aligns with the broader market trend toward tailored chemical solutions for niche applications.

Environmental and regulatory aspects of 2-Chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-methanol have been subjects of recent discourse. While fluorinated compounds generally exhibit favorable environmental profiles, researchers are conducting biodegradation studies and ecotoxicity assessments to ensure compliance with evolving REACH regulations. The scientific community is particularly interested in developing benign-by-design derivatives that maintain efficacy while minimizing ecological impact—a concept gaining momentum in circular economy initiatives.

Looking ahead, 1804380-74-2 is poised to play a pivotal role in emerging technologies such as bioorthogonal chemistry and targeted drug delivery systems. Its structural motifs are being explored for proteolysis-targeting chimera (PROTAC) development and fluorophore conjugation, areas experiencing rapid growth in bioconjugation research. As computational chemistry tools become more sophisticated, virtual screening of this compound's derivatives is expected to accelerate discovery timelines across multiple disciplines.

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